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A comprehensive technical guide detailing the discovery, history, and foundational experimental
protocols for the radionuclide Antimony-125 (12°Sh). This document is intended for
researchers, scientists, and professionals in drug development, providing an in-depth
understanding of this important isotope.

Antimony-125, a radioisotope of the element antimony with a half-life of 2.758 years, was first
identified in 1951 by G.R. Leader and W.H. Sullivan. Their seminal work, "Study of Long-Lived
Antimony in Fission (Il)," published in Radiochemical Studies: The Fission Products, detailed its
discovery as a product of uranium fission. This discovery opened a new chapter in the study of
fission products and provided a valuable new tracer for scientific and industrial applications.

Discovery and Early History

The discovery of Antimony-125 was a direct result of the intensive radiochemical analysis of
fission products following the advent of nuclear reactors. Researchers meticulously separated
and characterized the complex mixture of radioactive isotopes produced during nuclear fission.
The work of Leader and Sullivan was instrumental in isolating and identifying this previously
unknown long-lived antimony isotope.

Subsequent to its discovery, extensive research was undertaken to characterize its nuclear
properties. A notable early contribution was made by Sven A. E. Johansson in 1953 with his
publication, "The Decay Scheme of Sb125," which provided a detailed analysis of its
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radioactive decay pathway. These early studies laid the groundwork for our current
understanding of Antimony-125's decay characteristics.

Production and Separation

Antimony-125 is primarily produced through two main pathways: as a fission product from the
nuclear fission of uranium and through the neutron irradiation of stable tin isotopes.

Production via Neutron Irradiation of Tin-124

A common method for producing Antimony-125 involves the neutron bombardment of
enriched Tin-124 (124Sn) targets in a nuclear reactor. The nuclear reaction proceeds as follows:

124Sn (n’y) - 125Sn N 1258b + B—

This process involves the capture of a neutron by a 124Sn nucleus, forming the unstable isotope
1258n, which then undergoes beta decay to form 2°Sb.

Isolation from Fission Products

Antimony-125 is also a significant long-lived fission product of uranium and plutonium. Its
separation from the complex mixture of other fission products requires sophisticated
radiochemical techniques.

Quantitative Data

The nuclear decay properties of Antimony-125 have been extensively studied and are
summarized in the table below.
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Property Value

Half-life 2.75856 years

Decay Mode Beta minus (37)

Parent Nuclide 1255n

Daughter Nuclide 125Te

Beta Minus (B~) Max Energy 766.7 keV

Major Gamma Ray Energies 427.9 keV, 463.4 keV, 600.6 keV, 635.9 keV

Experimental Protocols

The following sections detail the methodologies employed in the foundational experiments
related to the discovery and characterization of Antimony-125.

Protocol for the Separation of Antimony-125 from
Fission Products (based on early methods)

This protocol outlines a general procedure for the chemical separation of antimony isotopes
from a mixture of fission products, as would have been employed in the early 1950s.

o Dissolution: The irradiated uranium target is dissolved in a strong acid, such as nitric acid.

» Precipitation of Insoluble Sulfides: Hydrogen sulfide is passed through the acidic solution.
This precipitates the sulfides of antimony and other elements of the hydrogen sulfide group,
while uranium and the majority of other fission products remain in solution.

o Separation of Antimony: The sulfide precipitate is dissolved in a suitable solvent. The
separation of antimony from other sulfides is then achieved through a series of selective
precipitation and dissolution steps, exploiting the differences in the chemical properties of the
elements.

 Purification: The separated antimony fraction is further purified using techniques such as ion
exchange chromatography or solvent extraction to isolate Antimony-125 from other
antimony isotopes and any remaining impurities.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b081612?utm_src=pdf-body
https://www.benchchem.com/product/b081612?utm_src=pdf-body
https://www.benchchem.com/product/b081612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Radiometric Analysis: The purity and quantity of the isolated Antimony-125 are determined
by radiometric measurements, including half-life determination and gamma-ray
spectroscopy.

Protocol for the Study of the Decay Scheme of
Antimony-125 (based on early beta-gamma coincidence
spectroscopy)

This protocol describes a generalized experimental setup for investigating the decay scheme of
Antimony-125 using beta-gamma coincidence spectroscopy, a technigue prevalent in the
1950s.

Source Preparation: A thin, uniform source of purified Antimony-125 is prepared on a
suitable backing material to minimize self-absorption of the emitted radiations.

o Detector Setup: The source is placed between a beta detector (e.g., a Geiger-Mdiller counter
or a scintillation detector) and a gamma detector (e.g., a Nal(Tl) scintillation detector).

» Coincidence Circuitry: The outputs of the two detectors are fed into a coincidence circuit.
This circuit generates an output signal only when a beta particle and a gamma ray are
detected simultaneously (within a very short time window).

» Data Acquisition: The energy spectrum of the gamma rays that are in coincidence with beta
particles of a specific energy range is recorded. By systematically varying the energy window
for the beta detector, the relationship between the energies of the emitted beta particles and
gamma rays can be established.

o Decay Scheme Construction: Based on the coincidence data, a decay scheme is
constructed that shows the energy levels of the daughter nucleus (Tellurium-125) and the
transitions between them.

Visualizations
Signaling Pathway of Antimony-125 Production from
Tin-124
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Caption: Production pathway of Antimony-125 from Tin-124 via neutron capture and
subsequent beta decay.

Experimental Workflow for Antimony-125 Separation
from Fission Products

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b081612?utm_src=pdf-body-img
https://www.benchchem.com/product/b081612?utm_src=pdf-body
https://www.benchchem.com/product/b081612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Irradiated Uranium Target

Dissolution in Strong Acid

:

Sulfide Precipitation (H2S)

:

Selective Dissolution/Precipitation of Antimony Sulfide

:

lon Exchange / Solvent Extraction

Radiometric Analysis

Click to download full resolution via product page

Caption: A simplified workflow for the radiochemical separation of Antimony-125 from fission
products.

Early Applications

In the years following its discovery, Antimony-125's relatively long half-life and distinct gamma
emissions made it a valuable tool as a radioactive tracer in various industrial and scientific
applications. One of the early uses was in the monitoring of industrial processes, such as
tracking the flow of materials in pipelines and measuring the wear of machine parts. Its
presence could be detected externally, providing a non-invasive method for process analysis.
While specific industrial applications from the 1950s are not extensively documented in readily
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available literature, the use of similar radioisotopes as tracers was a burgeoning field during
this period.

This technical guide provides a historical and scientific overview of Antimony-125, from its
discovery to its fundamental characterization. The detailed protocols and data presented serve
as a valuable resource for researchers and professionals in the field.

« To cite this document: BenchChem. [Unveiling Antimony-125: A Technical History of its
Discovery and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081612#antimony-125-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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